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Compound of Interest

Compound Name: O-(4-Nitrophenyl)hydroxylamine

Cat. No.: B1317035 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for O-(4-Nitrophenyl)hydroxylamine, offering procedural, step-by-step guidance to ensure

operational excellence and mitigate risks.

Hazard Identification and Classification
O-(4-Nitrophenyl)hydroxylamine is a chemical compound that poses significant health risks.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also toxic

to aquatic life with long-lasting effects.[1][2]

Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed[1][2]

H311: Toxic in contact with skin[1][2]

H331: Toxic if inhaled[1][2]

H411: Toxic to aquatic life with long lasting effects[1][2]
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Quantitative Data Summary
Property Value Source

CAS Number 33543-55-4 [1]

Molecular Formula C6H6N2O3 [2]

Molecular Weight 154.12 g/mol [2]

Physical Form Solid [3]

Storage Temperature Refrigerator [3]

Operational Plan: Step-by-Step Handling Protocol
A meticulous approach to handling O-(4-Nitrophenyl)hydroxylamine is critical to ensure

personnel safety and prevent environmental contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory when

handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://pubchem.ncbi.nlm.nih.gov/compound/O-_4-Nitrophenyl_hydroxylamine
https://pubchem.ncbi.nlm.nih.gov/compound/O-_4-Nitrophenyl_hydroxylamine
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h6e415956?context=bbe
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h6e415956?context=bbe
https://www.benchchem.com/product/b1317035?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W012469/O-4-Nitrobenzyl-hydroxylamine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes and

airborne particles.

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile rubber)

inspected before use.[1] -

Clothing: Fire/flame resistant

and impervious clothing. A lab

coat or chemical-resistant

apron is required.

Prevents skin contact, which

can be toxic.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge is

necessary.[1]

Protects against inhalation of

toxic dust or vapors.

Safe Handling and Storage
Handling:

Avoid dust formation.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Avoid contact with skin and eyes.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Store locked up.[1]
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Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined

above.[1]

Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter

drains.[4]

Methods for Cleaning Up:

For small spills, sweep up the solid material, taking care to avoid generating dust, and

place it in a suitable, labeled container for disposal.

For larger spills, use a HEPA-filtered vacuum for cleanup.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan: Waste Management Protocol
Proper disposal of O-(4-Nitrophenyl)hydroxylamine and its containers is crucial to prevent

environmental harm.

Waste Generation: All materials contaminated with O-(4-Nitrophenyl)hydroxylamine,

including disposable PPE, weighing papers, and cleaning materials, should be considered

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed hazardous

waste container.

Disposal Route: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with all applicable local, state, and federal regulations.[1] Do not

dispose of down the drain.
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Workflow for Handling O-(4-
Nitrophenyl)hydroxylamine

Workflow for Safe Handling of O-(4-Nitrophenyl)hydroxylamine

Preparation

Handling

Cleanup & Disposal

Final Steps

1. Don Personal
Protective Equipment

2. Prepare Work Area
(Fume Hood)

3. Weigh Chemical

4. Perform Experiment

5. Decontaminate
Work Area & Equipment

6. Segregate &
Label Hazardous Waste

7. Doff & Dispose of
Contaminated PPE

8. Wash Hands
Thoroughly

9. Store Chemical
Properly
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of O-(4-Nitrophenyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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